Cas no 13562-84-0 (Hexyl Acetoacetate)

Hexyl Acetoacetate Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,hexyl ester
• hexyl 3-oxobutanoate
• Hexyl Acetoacetate
• Acetoacetic Acid Hexyl Ester
• 3-oxo-butanoicacihexylester
• 3-Oxobutyric acid hexyl ester
• 3-Oxobutanoic acid hexyl ester
• ACETOACETIC ACID N-HEXYL ESTER
• HEXYL ACETOACETATE
• FT-0693396
• 985N7WN627
• InChI=1/C10H18O3/c1-3-4-5-6-7-13-10(12)8-9(2)11/h3-8H2,1-2H3
• A0913
• 13562-84-0
• Butanoic acid, 3-oxo-, hexyl ester
• QNZLAXONNWOLJY-UHFFFAOYSA-
• DisperseRed1
• NS00024392
• Hexyl 3-ketobutyrate
• Hexyl3-oxobutanoate
• n-hexyl acetoacetate
• D88349
• SCHEMBL1334621
• CS-0445427
• DTXSID3065534
• AI3-06490
• MFCD00059440
• EINECS 236-953-6
• Hexyl 3-oxobutanoate #
• Hexyl 3-oxobutanoate
• acetoacetic acid n-hexyl ester
• DA-20190
• Hexyl acetoacetate
• ACETOACETIC ACID HEXYL ESTER
• +Expand

• MDL： MFCD00059440
• InChIKey： QNZLAXONNWOLJY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18O3/c1-3-4-5-6-7-13-10(12)8-9(2)11/h3-8H2,1-2H3
• SMILES： CCCCCCOC(=O)CC(=O)C

Computed Properties

• Exact Mass: 186.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 186.125594
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.08900
• PSA: 43.37000
• Refractive Index: 1.4320-1.4360
• Boiling Point: 239°C(lit.)
• Flash Point: 92.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0,96 g/cm3

Hexyl Acetoacetate Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38

Hexyl Acetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone